Cas no 25801-92-7 ((6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID)

• Product Name: (6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID
• CAS No: 25801-92-7
• MF: C₉H₈N₂O₂S₂
• MW: 240.302019119263
• CID: 851973
• Update Time: 2026-04-29

(6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID
• 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]acetic acid
• (6-amino-benzothiazol-2-ylmercapto)-acetic acid
• (6-Amino-benzothiazol-2-ylmercapto)-essigsaeure
• 2-(6-aminobenzothiazol-2-ylthio)acetic acid
• 6-Amino-2-hydroxycarbonylmethylmercapto-benzthiazol
• HMS1671N22

• Inchi： InChI=1S/C9H8N2O2S2/c10-5-1-2-6-7(3-5)15-9(11-6)14-4-8(12)13/h1-3H,4,10H2,(H,12,13)
• InChI Key： VXVTVIBHOKJWBR-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1N)SC(=N2)SCC(=O)O

Computed Properties

• Exact Mass: 240.00300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 129.75000
• LogP: 2.63640

(6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (6-AMINO-BENZOTHIAZOL-2-YLSULFANYL)-ACETIC ACID

The Compound CAS No 25801-92-7: (6-Amino-Benzothiazol-2-Ylsulfanyl)-Acetic Acid

The compound with CAS number 25801-92-7, commonly referred to as (6-amino-benzothiazol-2-ylsulfanyl)-acetic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzothiazole ring system, which is a heterocyclic aromatic compound, attached to an amino group and a sulfanyl-acetic acid moiety. This combination makes it a versatile compound with promising chemical and biological properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The presence of the amino group in the benzothiazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the sulfanyl-acetic acid group imparts hydrophilic properties, which can be advantageous in certain applications such as pharmaceutical formulations or as building blocks for more complex molecules.

One of the most notable aspects of (6-amino-benzothiazol-2-ylsulfanyl)-acetic acid is its potential role in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The benzothiazole core is known for its ability to interact with various biological targets, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further streamlined the production process, making it more efficient and cost-effective.

The application of (6-amino-benzothiazol-2-ylsulfanyl)-acetic acid extends beyond medicine. Its unique chemical structure also makes it a valuable component in materials science, particularly in the development of advanced polymers and coatings. The sulfanyl group can act as a reactive site for polymerization, enabling the creation of materials with tailored properties such as improved durability and flexibility.

Moreover, this compound has shown potential in agricultural applications. Studies have demonstrated its ability to act as a plant growth regulator, promoting root development and enhancing resistance to environmental stressors. This dual functionality underscores its versatility and broad applicability across multiple disciplines.

As research continues to uncover new properties and applications of (6-amino-benzothiazol-2-ylsulfanyl)-acetic acid, its significance in various fields is expected to grow. Its unique combination of structural features and functional groups positions it as a key molecule for future innovations in chemistry and related sciences.